2-bromo-6-chloro-4-methylbenzoic acid
Overview
Description
2-Bromo-6-chloro-4-methylbenzoic acid is an organic compound with the molecular formula C8H6BrClO2. It is a derivative of benzoic acid, characterized by the presence of bromine, chlorine, and a methyl group on the benzene ring. This compound is used in various chemical syntheses and has applications in different fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
2-Bromo-6-chloro-4-methylbenzoic acid can be synthesized through several methods. One common approach involves the bromination and chlorination of 4-methylbenzoic acid. The reaction typically uses bromine and chlorine in the presence of a catalyst to achieve the desired substitution on the benzene ring .
Industrial Production Methods
Industrial production of this compound often involves large-scale bromination and chlorination processes. These processes are optimized for high yield and purity, using controlled reaction conditions and efficient separation techniques to isolate the final product .
Chemical Reactions Analysis
Types of Reactions
2-Bromo-6-chloro-4-methylbenzoic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine and chlorine atoms can be substituted with other groups through reactions such as Suzuki-Miyaura coupling.
Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or other functional groups under appropriate conditions.
Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid or other oxidized forms.
Common Reagents and Conditions
Suzuki-Miyaura Coupling: Uses palladium catalysts and boron reagents under mild conditions.
Reduction: Typically involves reagents like lithium aluminum hydride (LiAlH4) or borane (BH3) in tetrahydrofuran (THF).
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Major Products
Substitution: Formation of various substituted benzoic acids.
Reduction: Formation of 2-bromo-6-chloro-4-methylbenzyl alcohol.
Oxidation: Formation of 2-bromo-6-chloro-4-carboxybenzoic acid.
Scientific Research Applications
2-Bromo-6-chloro-4-methylbenzoic acid is used in several scientific research areas:
Mechanism of Action
The mechanism of action of 2-bromo-6-chloro-4-methylbenzoic acid depends on its application. In chemical reactions, it acts as a substrate that undergoes various transformations. In biological systems, it may interact with specific enzymes or receptors, influencing biochemical pathways .
Comparison with Similar Compounds
Similar Compounds
2-Bromo-4-methylbenzoic acid: Similar structure but lacks the chlorine atom.
2-Chloro-6-methylbenzoic acid: Similar structure but lacks the bromine atom.
2-Bromo-6-chloro-4-methylbenzyl alcohol: A reduced form of the acid.
Properties
CAS No. |
135340-36-2 |
|---|---|
Molecular Formula |
C8H6BrClO2 |
Molecular Weight |
249.5 |
Purity |
95 |
Origin of Product |
United States |
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